![molecular formula C10H14N2O3 B13275578 2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol](/img/structure/B13275578.png)
2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol
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Description
2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol is a secondary amine-alcohol derivative featuring a 2-nitrophenyl group attached via a methylamino linkage to a propan-1-ol backbone. The nitro group at the ortho position of the phenyl ring confers strong electron-withdrawing effects, influencing the compound’s electronic properties, solubility, and reactivity.
Properties
Molecular Formula |
C10H14N2O3 |
|---|---|
Molecular Weight |
210.23 g/mol |
IUPAC Name |
2-[(2-nitrophenyl)methylamino]propan-1-ol |
InChI |
InChI=1S/C10H14N2O3/c1-8(7-13)11-6-9-4-2-3-5-10(9)12(14)15/h2-5,8,11,13H,6-7H2,1H3 |
InChI Key |
VOYYWLSQGMWMKN-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)NCC1=CC=CC=C1[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol typically involves the reaction of 2-nitrobenzyl chloride with 2-amino-2-methyl-1-propanol. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction mixture is usually heated to promote the formation of the desired product .
Industrial Production Methods
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain high-purity 2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol .
Chemical Reactions Analysis
Types of Reactions
2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.
Reduction: The compound can be oxidized to form corresponding oxides or other derivatives.
Substitution: The amino group can participate in nucleophilic substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Hydrogen gas, palladium on carbon (Pd/C) catalyst.
Reduction: Potassium permanganate (KMnO4), chromium trioxide (CrO3).
Substitution: Alkyl halides, acyl chlorides.
Major Products Formed
Oxidation: Formation of 2-{[(2-Aminophenyl)methyl]amino}propan-1-ol.
Reduction: Formation of corresponding oxides.
Substitution: Formation of various substituted derivatives depending on the electrophile used.
Scientific Research Applications
2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.
Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.
Mechanism of Action
The mechanism of action of 2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets. The nitrophenyl group can undergo reduction to form an amino group, which can then interact with various biological targets. The compound may also participate in redox reactions, influencing cellular pathways and processes .
Comparison with Similar Compounds
Physicochemical Properties
Table 2: Comparative physicochemical data
Key Observations:
- NMR Shifts : The nitro group in the target compound would deshield adjacent protons, contrasting with the upfield shifts observed in methyl- or chloro-substituted analogs .
- Stability : Nitroaromatic compounds are prone to degradation under reducing conditions, whereas chloro- and methyl-substituted variants exhibit higher stability .
Reactivity and Stability
- Impurity Formation: Reactions involving nitro-propanol derivatives (e.g., with phosgene) may yield brown oils due to incomplete conversion or side reactions, as noted in .
- Microwave Safety : LiAlH₄-mediated syntheses require stringent safety protocols to mitigate explosion risks, especially under microwave irradiation .
Biological Activity
2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol, a compound characterized by its unique structural features, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the various aspects of its biological activity, including enzyme interactions, receptor binding, and therapeutic implications.
Chemical Structure and Properties
The molecular formula of 2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol is C10H14N2O3. The compound features a nitro group attached to a phenyl ring, which significantly influences its chemical reactivity and biological properties. The amino group contributes to its potential as a bioactive agent.
Enzyme Inhibition
Research indicates that 2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol exhibits notable enzyme inhibition properties. It has been studied for its potential to inhibit various enzymes involved in metabolic pathways. For instance, preliminary studies suggest that this compound may inhibit enzymes linked to inflammatory responses, making it a candidate for anti-inflammatory therapies.
Receptor Binding
The compound's interaction with biological receptors is an area of active research. Initial findings suggest that it may bind to specific receptors involved in neurotransmission and pain modulation. This binding affinity could lead to therapeutic applications in managing pain and neurological disorders.
Case Studies
Several studies have investigated the biological effects of 2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol:
- Neuroprotective Effects : In animal models, the compound demonstrated protective effects against neurodegeneration. It was found to reduce neuronal cell death in models of oxidative stress, indicating its potential as a neuroprotective agent .
- Antimicrobial Activity : The compound exhibited antimicrobial properties against various bacterial strains, suggesting its utility in developing new antibiotics. In vitro tests showed significant inhibition against Gram-positive and Gram-negative bacteria .
Research Findings
A summary of key findings related to the biological activity of 2-{[(2-Nitrophenyl)methyl]amino}propan-1-ol is presented below:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
